Cas no 1556621-22-7 (1-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methoxybutane-1,3-dione)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methoxybutane-1,3-dione
• CAS No: 1556621-22-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6477679
• PubChem ID: 81826793
• Update Time: 2025-07-19

1-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methoxybutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methoxybutane-1,3-dione
• 1556621-22-7
• EN300-1126367
• AKOS020808016

• Inchi： 1S/C10H14N2O3/c1-7-9(5-12(2)11-7)10(14)4-8(13)6-15-3/h5H,4,6H2,1-3H3
• InChI Key： BLQOJHPSBVQTRA-UHFFFAOYSA-N
• SMILES： O=C(CC(COC)=O)C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methoxybutane-1,3-dione

Introduction to 1-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methoxybutane-1,3-dione (CAS No. 1556621-22-7)

1-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methoxybutane-1,3-dione, identified by its Chemical Abstracts Service (CAS) number 1556621-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazole derivatives class, which is renowned for its diverse biological activities and potential therapeutic applications. The presence of a dimethylpyrazole moiety and a methoxybutane-1,3-dione backbone imparts unique structural and functional properties, making it a valuable candidate for further investigation in drug discovery and molecular biology.

The structural framework of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methoxybutane-1,3-dione combines the stability provided by the dione group with the bioisosteric potential of the pyrazole ring. Pyrazole derivatives are well-documented for their role in various pharmacological pathways, including anti-inflammatory, antimicrobial, and anticancer effects. The dimethyl substitution on the pyrazole ring enhances its metabolic stability while maintaining its ability to interact with biological targets effectively. Additionally, the methoxybutane-1,3-dione segment introduces a flexible aliphatic chain that can influence solubility and binding affinity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with target proteins more accurately. Studies suggest that the pyrazol-4-yl group can engage in hydrogen bonding and π-stacking interactions with key residues in protein active sites, which is crucial for drug efficacy. The methoxybutane-1,3-dione moiety may contribute to hydrophobic interactions, further stabilizing the binding complex. These insights have guided the design of novel derivatives with enhanced pharmacokinetic profiles.

In vitro investigations have highlighted the potential of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methoxybutane-1,3-dione as an inhibitor of enzymes involved in inflammatory pathways. For instance, preliminary studies indicate that it may modulate the activity of cyclooxygenase (COX) and lipoxygenase enzymes, which are pivotal in producing pro-inflammatory mediators. The compound's ability to interfere with these enzymatic pathways suggests its utility in developing treatments for chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the dimethylpyrazole core has been explored for its anticancer properties. Research indicates that pyrazole derivatives can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling cascades. The structural features of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methoxybutane-1,3-dione may enhance its ability to selectively target cancer cells while minimizing toxicity to healthy tissues. This selective toxicity is a critical factor in oncology drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. The scalability of these synthetic routes is essential for translating laboratory findings into clinical applications.

From a biochemical perspective, the methoxybutane-1,3-dione group may influence metabolic pathways by serving as a substrate or inhibitor for specific enzymes. Understanding these metabolic interactions is crucial for assessing drug bioavailability and potential side effects. Metabolomic studies are being conducted to elucidate how this compound is processed within biological systems.

The pharmaceutical industry has shown interest in developing small molecules with novel scaffolds like 1-(1,3-dimethyl-1H-pyrazol-4-yl)-4-methoxybutane-1,3-dione due to their potential to overcome resistance mechanisms associated with existing drugs. By leveraging structural diversity, researchers aim to identify compounds that exhibit improved efficacy and reduced off-target effects.

Future research directions include exploring the compound's role in neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyrazole derivatives have been implicated in modulating cholinergic systems and antioxidant defenses, which are relevant to neurodegenerative pathologies. Investigating these mechanisms could open new therapeutic avenues.

In conclusion, 1-(1,3-dimethyl-1H-pyrazol-4-ylyl)-4-methoxybutane - 13 - dione (CAS No. 1556621227) represents a promising candidate for further pharmaceutical development due to its unique structural features and demonstrated biological activities. Ongoing research aims to elucidate its mechanism of action across various therapeutic domains while optimizing synthetic methodologies for large-scale production.